2-Dodecyl-2-methylpropane-1,3-diol

• IUPAC Name: 2-dodecyl-2-methylpropane-1,3-diol
• InChI: InChI=1S/C16H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-16(2,14-17)15-18/h17-18H,3-15H2,1-2H3
• InChI Key: FFNGVBGKKHTWMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(C)(CO)CO
• Molecular Formula: C16H34O2
• DSSTOX Substance ID: DTXSID40539586
• Molecular Weight: 258.44 g/mol
• CAS No.: 13064-31-8

Description

2-Dodecyl-2-methylpropane-1,3-diol is an organic compound with the molecular formula C16H34O2. It is a diol, meaning it contains two hydroxyl groups (-OH). This compound is known for its use in various industrial and scientific applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Dodecyl-2-methylpropane-1,3-diol typically involves the reaction of dodecyl magnesium bromide with 2-methylpropane-1,3-diol. The reaction is carried out in an inert atmosphere, often using a solvent like tetrahydrofuran (THF) to facilitate the reaction. The reaction mixture is then quenched with water and the product is extracted using an organic solvent .

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable methods such as continuous flow reactors. These reactors allow for better control over reaction conditions and can handle larger volumes of reactants, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Dodecyl-2-methylpropane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form alkanes.

Substitution: The hydroxyl groups can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) can be used to replace hydroxyl groups with chlorine atoms.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alkanes.

Substitution: Formation of alkyl halides.

Scientific Research Applications

2-Dodecyl-2-methylpropane-1,3-diol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of lipid interactions and membrane dynamics.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of surfactants and emulsifiers.

Mechanism of Action

The mechanism of action of 2-Dodecyl-2-methylpropane-1,3-diol involves its interaction with lipid membranes. The compound can insert itself into lipid bilayers, altering their fluidity and permeability. This can affect various cellular processes, including signal transduction and membrane transport .

Comparison with Similar Compounds

Similar Compounds

2-Methyl-1,3-propanediol: A simpler diol with similar hydroxyl functionality but a shorter carbon chain.

2-Amino-2-methyl-1,3-propanediol: Contains an amino group in addition to hydroxyl groups, making it more reactive in certain conditions.

Uniqueness

2-Dodecyl-2-methylpropane-1,3-diol is unique due to its long dodecyl chain, which imparts hydrophobic properties. This makes it particularly useful in applications requiring amphiphilic molecules, such as surfactants and emulsifiers .